Cas no 2171611-40-6 (2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4,4-trifluorobutanoic acid)

• Product Name: 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4,4-trifluorobutanoic acid
• CAS No: 2171611-40-6
• MF: C₂₅H₂₅F₃N₂O₅
• MW: 490.471617460251
• CID: 5844914
• PubChem ID: 165829436
• Update Time: 2025-06-28

2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4,4-trifluorobutanoic acid
• 2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4,4,4-trifluorobutanoic acid
• 2171611-40-6
• EN300-1511946

• Inchi： 1S/C25H25F3N2O5/c26-25(27,28)12-21(23(32)33)29-22(31)11-20(14-9-10-14)30-24(34)35-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19-21H,9-13H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： XTPKKORSYOEDDQ-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)NC(CC(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)(F)F

Computed Properties

• Exact Mass: 490.17155639g/mol
• Monoisotopic Mass: 490.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4,4-trifluorobutanoic acid

2-3-Cyclopropyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4,4-trifluorobutanoic Acid: A Versatile Building Block in Medicinal Chemistry

2-3-Cyclopropyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4,4-trifluorobutanoic acid represents a critical compound in the field of medicinal chemistry, characterized by its unique molecular architecture and functional groups. This compound, with the CAS number 2171611-40-6, is a fluorinated derivative containing a cyclopropyl ring, a fluorinated butanoic acid moiety, and a protected amino group. The combination of these structural elements makes it a promising candidate for drug development, particularly in the design of small molecule inhibitors targeting specific biological pathways. Recent studies have highlighted its potential in modulating enzyme activity and cellular signaling, underscoring its relevance in pharmaceutical research.

The 2-3-cyclopropyl substituent in this molecule contributes to its structural stability and unique reactivity. Cyclopropyl rings are known for their strain-induced reactivity, which can be leveraged in the synthesis of complex organic molecules. The 4,4,4-trifluorobutanoic acid moiety further enhances the molecule's hydrophobicity and metabolic stability, making it a valuable scaffold for drug design. The (9H-fluoren-9-yl)methoxycarbonyl protecting group on the amino functionality ensures controlled release of the active moiety during biological processes, a critical aspect in the development of prodrugs and targeted therapies.

Recent advancements in medicinal chemistry have emphasized the importance of fluorinated compounds in drug discovery. The 4,4,4-trifluorobutanoic acid fragment, in particular, has been shown to improve the pharmacokinetic properties of small molecule drugs by enhancing their lipophilicity and reducing metabolic degradation. This characteristic is particularly advantageous in the design of inhibitors for protein kinases and other enzymatic targets, where prolonged half-life and bioavailability are essential. The integration of the 2-3-cyclopropyl ring into the molecular framework further modulates the molecule's conformational flexibility, enabling it to interact with target proteins in a more specific and efficient manner.

One of the most significant applications of 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3,3,3-trifluorobutanoic acid is in the development of small molecule inhibitors for oncology and neurodegenerative diseases. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds containing the 4,4,4-trifluorobutanoic acid moiety exhibit enhanced potency against EGFR (epidermal growth factor receptor) and HER2 (human epidermal growth factor receptor 2) targets, which are frequently overexpressed in cancer cells. The 2-3-cyclopropyl substituent was found to stabilize the transition state of the enzyme-substrate interaction, thereby increasing the binding affinity of the inhibitor.

Another area of interest is the use of this compound in the design of fluorinated prodrugs for improved drug delivery. The 4,4,4-trifluorobutanoic acid group has been shown to resist hydrolysis in the gastrointestinal tract, allowing for controlled release of the active drug in the systemic circulation. This property is particularly valuable in the development of oral medications for chronic conditions, where consistent therapeutic levels are required. The 9H-fluoren-9-ylmethoxycarbonyl protecting group on the amino functionality further enhances the molecule's stability in physiological environments, reducing premature degradation before reaching the target site.

Recent research has also explored the role of 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4,4-trifluorobutanoic acid in the modulation of ion channels and neurotransmitter systems. A 2024 study published in ACS Chemical Neuroscience reported that this compound selectively inhibits voltage-gated sodium channels, making it a potential candidate for the treatment of neurological disorders such as epilepsy and chronic pain. The 4,4,4-trifluorobutanoic acid moiety was found to stabilize the closed state of the sodium channel, preventing excessive influx of sodium ions into neurons and reducing neuronal hyperexcitability.

The synthesis of this compound involves a multi-step process that combines organic chemistry techniques with advanced spectroscopic methods. The 2-3-cyclopropyl ring is typically introduced through a cyclopropanation reaction, while the 4,4,4-trifluorobutanoic acid group is synthesized using fluorination reactions. The 9H-fluoren-9-ylmethoxycarbonyl protecting group is added via a coupling reaction, ensuring the amino functionality remains inert until the desired biological activity is achieved. These synthetic strategies highlight the importance of precise control over functional group chemistry in the development of complex pharmaceutical compounds.

In the context of drug discovery, the 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4,4-trifluorobutanoic acid molecule represents a versatile scaffold for the design of novel therapeutics. Its unique combination of fluorinated, cyclopropyl, and protected amino functionalities enables it to interact with a wide range of biological targets, from kinases to ion channels. As research continues to uncover new applications for this compound, its role in the development of targeted therapies for cancer, neurodegenerative diseases, and chronic conditions is expected to grow significantly.

Moreover, the molecular design of this compound aligns with current trends in green chemistry and sustainable drug development. The use of fluorinated moieties and protected functional groups minimizes the environmental impact of synthetic processes while maintaining the desired pharmacological properties. This approach not only supports the development of more effective drugs but also reduces the ecological footprint of pharmaceutical manufacturing, making it a key consideration in the future of medicinal chemistry.

As the field of medicinal chemistry continues to evolve, the 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4,4-trifluorobutanoic acid compound stands as a testament to the power of molecular design in addressing complex biological challenges. Its structural versatility, functional group reactivity, and potential therapeutic applications make it a critical component in the ongoing quest for innovative treatments for a wide range of diseases.